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Compound of Interest

Compound Name: Cytochalasin J

Cat. No.: B1669933 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for inducing cell enucleation using

cytochalasins, a class of mycotoxins that disrupt actin filament polymerization. While the

specific focus is on Cytochalasin J, the provided protocol is based on established methods

using other well-documented cytochalasins like Cytochalasin B and D, and should be optimized

for your specific cell type and application.

Introduction
Cell enucleation is the process of removing the nucleus from a cell, resulting in a cytoplast (an

enucleated cell) and a karyoplast (the extruded nucleus). This technique is invaluable for

studying nucleo-cytoplasmic interactions, reprogramming cells, and in various cell therapy and

drug development applications. Cytochalasins induce enucleation by disrupting the actin

cytoskeleton, which is crucial for maintaining cell shape and anchoring the nucleus.[1][2] This

disruption, often combined with centrifugal force, facilitates the extrusion of the nucleus from

the cell.

Mechanism of Action: Cytoskeletal Disruption
Cytochalasins, including Cytochalasin J, exert their effects by inhibiting actin polymerization.

[1][2] This leads to the disassembly of the actin filament network that forms a crucial part of the

cell's cytoskeleton. The disruption of this network makes the cell membrane more malleable

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1669933?utm_src=pdf-interest
https://www.benchchem.com/product/b1669933?utm_src=pdf-body
https://www.letstalkacademy.com/cytochalasin-b-animal-cloning-enucleation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9966134/
https://www.benchchem.com/product/b1669933?utm_src=pdf-body
https://www.letstalkacademy.com/cytochalasin-b-animal-cloning-enucleation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9966134/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and weakens the cytoplasmic structures that hold the nucleus in place, making it susceptible to

extrusion under physical force.[1] Research has also indicated that cytoskeletal disruption can

activate signaling pathways such as the DLK/JNK pathway.[3]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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